Cas no 2839157-82-1 (Cyclobutanecarboxylic acid, 1-(1-piperazinyl)-, hydrochloride (1:2))

• Product Name: Cyclobutanecarboxylic acid, 1-(1-piperazinyl)-, hydrochloride (1:2)
• CAS No: 2839157-82-1
• MF: C₉H₁₈Cl₂N₂O₂
• MW: 257.157420635223
• CID: 6078157
• Update Time: 2025-06-15

Cyclobutanecarboxylic acid, 1-(1-piperazinyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-(1-piperazinyl)-, hydrochloride (1:2)

• Inchi： 1S/C9H16N2O2.2ClH/c12-8(13)9(2-1-3-9)11-6-4-10-5-7-11;;/h10H,1-7H2,(H,12,13);2*1H
• InChI Key： NGMDXUVHINOXNE-UHFFFAOYSA-N
• SMILES： C1(N2CCNCC2)(C(O)=O)CCC1.[H]Cl.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Cyclobutanecarboxylic acid, 1-(1-piperazinyl)-, hydrochloride (1:2)

Cyclobutanecarboxylic acid, 1-(1-piperazinyl)-, hydrochloride (1:2) (CAS No. 2839157-82-1): A Comprehensive Overview

Cyclobutanecarboxylic acid, 1-(1-piperazinyl)-, hydrochloride (1:2) (CAS No. 2839157-82-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a hydrochloride salt of a piperazine derivative attached to a cyclobutane carboxylic acid moiety. Its unique structural features and chemical properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The cyclobutane ring in Cyclobutanecarboxylic acid, 1-(1-piperazinyl)-, hydrochloride (1:2) provides a rigid and conformationally constrained structure, which can influence the compound's biological activity and pharmacokinetic properties. The piperazine moiety, on the other hand, is known for its ability to form hydrogen bonds and interact with biological targets, making it a common feature in many pharmaceuticals. The hydrochloride salt form ensures improved solubility and stability, which are crucial for drug formulation and delivery.

Recent studies have highlighted the potential of Cyclobutanecarboxylic acid, 1-(1-piperazinyl)-, hydrochloride (1:2) in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through interactions with key viral enzymes or host cell factors.

In addition to its antiviral properties, Cyclobutanecarboxylic acid, 1-(1-piperazinyl)-, hydrochloride (1:2) has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and enzymes such as COX-2. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of Cyclobutanecarboxylic acid, 1-(1-piperazinyl)-, hydrochloride (1:2) has been extensively studied to optimize its therapeutic potential. Research indicates that the compound has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. However, like many small molecules, it may require careful dosing and formulation strategies to maximize its efficacy while minimizing potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of Cyclobutanecarboxylic acid, 1-(1-piperazinyl)-, hydrochloride (1:2) in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for further clinical development and potential commercialization.

From a synthetic chemistry perspective, the preparation of Cyclobutanecarboxylic acid, 1-(1-piperazinyl)-, hydrochloride (1:2) involves several key steps. The synthesis typically starts with the formation of the cyclobutane carboxylic acid scaffold, followed by functionalization with the piperazine moiety. The final step involves the formation of the hydrochloride salt to enhance solubility and stability. Advances in synthetic methods have made it possible to produce this compound on a larger scale with high purity and yield.

In conclusion, Cyclobutanecarboxylic acid, 1-(1-piperazinyl)-, hydrochloride (1:2) (CAS No. 2839157-82-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in treating various diseases.